Cas no 946332-83-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide
• CAS No: 946332-83-8
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6032975
• PubChem ID: 16852609
• Update Time: 2025-11-01

N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide
• 1(4H)-Pyridineacetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-methyl-4-oxo-5-(phenylmethoxy)-
• F2471-0531
• 946332-83-8
• AKOS024650383
• N-(1,3-benzodioxol-5-ylmethyl)-2-(2-methyl-4-oxo-5-phenylmethoxypyridin-1-yl)acetamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(5-(benzyloxy)-2-methyl-4-oxopyridin-1(4H)-yl)acetamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-yl]acetamide

• Inchi： 1S/C23H22N2O5/c1-16-9-19(26)22(28-14-17-5-3-2-4-6-17)12-25(16)13-23(27)24-11-18-7-8-20-21(10-18)30-15-29-20/h2-10,12H,11,13-15H2,1H3,(H,24,27)
• InChI Key： YOIWZZQNCQAUPR-UHFFFAOYSA-N
• SMILES： C1(C)N(CC(NCC2=CC=C3OCOC3=C2)=O)C=C(OCC2=CC=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 667.2±55.0 °C(Predicted)
• pka: 14.26±0.46(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide

Professional Introduction to N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide and CAS No. 946332-83-8

N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 946332-83-8, has garnered attention due to its structural complexity and potential biological activities. The molecule features a benzodioxole moiety, which is known for its presence in various pharmacologically active agents, and a dihydropyridine core, which is widely recognized for its role in cardiovascular medication. The detailed structure of this compound includes several functional groups such as amide, ether, and ester, which contribute to its unique chemical properties and reactivity.

The benzodioxole ring system in N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-ylacetamide is particularly noteworthy. Benzodioxole derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and antiviral properties. The presence of this moiety suggests that the compound may exhibit similar biological activities. Furthermore, the dihydropyridine scaffold is well-documented for its calcium channel blocking properties, making it a valuable component in the development of drugs for cardiovascular diseases. The combination of these structural elements makes N-(2H-1,3-benzodioxol-5-yl)methyl-2-5-(benzyloxy)-2-methyl-4-oxo-1,4-dihydropyridin-1-y acetamide a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents with multifunctional properties. N-(2H -1,3-benzodioxol -5 -yl)methyl- 2 - 5 - (benzyloxy) - 2 - methyl - 4 - oxo - 1 , 4 - dihydropyridin - 1 - ylacetamide, with its complex molecular architecture, aligns well with this trend. The compound's potential to interact with multiple biological targets makes it an attractive candidate for drug discovery. Current research in medicinal chemistry emphasizes the importance of designing molecules that can modulate several pathways simultaneously, leading to more effective and less toxic treatments.

The synthesis of N-(2H -1 , 3 - benzodioxol - 5 - yl)methyl- 2 - 5 - (benzyloxy) - 2 - methyl - 4 - oxo - 1 , 4 - dihydropyridin - 1 - ylacetamide involves multiple steps that require precise control over reaction conditions. The benzodioxole ring is typically synthesized through cyclization reactions involving phenolic compounds and formic acid derivatives. The dihydropyridine core is formed via condensation reactions between β-ketoesters and aldehydes or ketones. The introduction of the amide and ester functional groups further complicates the synthesis but also enhances the compound's potential biological activity.

The pharmacological evaluation of N-(2H – 1 , 3 – benzodioxol – 5 – yl)methyl- 2 – 5 – (benzyloxy) – 2 – methyl – 4 – oxo – 1 , 4 – dihydropyridin – 1 – ylacetamide has been conducted using both in vitro and in vivo models. Preliminary studies have shown promising results in terms of anti-inflammatory and analgesic activities. The compound's ability to inhibit key enzymes involved in inflammation pathways suggests that it could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with calcium channels may provide benefits in the treatment of cardiovascular disorders.

The structural features of N-(2H–1 ,3–benzodioxol–5–yl)methyl-2–5–(benzyloxy)–2–methyl–4–oxo–1 ,4-dihydropyridin–1-y lacetamide, particularly the benzodioxole moiety and dihydropyridine core, make it a fascinating subject for further research. The compound's potential to exhibit multiple biological activities positions it as a valuable asset in the quest for new pharmaceuticals. As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(2H–1 ,3–benzodioxol–5–yl strong>)methyl- 2 – 5 – (benzyloxy) – 2 – methyl – 4 – oxo – 1 ,4-dih ydro py ridin–1-y lacetamide will play an increasingly important role in drug development.